1-(pyridin-2-ylthio)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)propan-2-ol
Overview
Description
1-(pyridin-2-ylthio)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)propan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of 1-(pyridin-2-ylthio)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)propan-2-ol involves its interaction with specific target proteins. For example, its ability to inhibit CK2 involves binding to the ATP-binding site of the enzyme, preventing its activity. Its ability to modulate GPCR activity involves binding to specific sites on the receptor, either enhancing or inhibiting its activity.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammatory responses. Additionally, its ability to modulate GPCR activity can have various effects on physiological processes such as neurotransmission, hormone secretion, and immune responses.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(pyridin-2-ylthio)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)propan-2-ol in lab experiments is its specificity for certain target proteins, making it a useful tool for studying their functions. Additionally, its ability to modulate GPCR activity in a selective manner can provide insight into the complex signaling pathways involved in physiological processes. However, one limitation is its potential toxicity, as high concentrations of the compound can have adverse effects on cell viability.
Future Directions
There are several future directions for research on 1-(pyridin-2-ylthio)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)propan-2-ol. One area of interest is its potential as a cancer therapeutic, with further studies needed to determine its efficacy and safety in preclinical and clinical settings. Another area of research could focus on its ability to modulate GPCR activity, with potential applications in the development of new drugs targeting these receptors. Additionally, further studies could explore the compound's potential in other areas such as neurodegenerative diseases, inflammation, and cardiovascular diseases.
Scientific Research Applications
1-(pyridin-2-ylthio)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)propan-2-ol has been studied for its potential therapeutic applications. One area of research has focused on its ability to inhibit the activity of protein kinase CK2, an enzyme that is overexpressed in many cancer cells. Inhibition of CK2 has been shown to have anticancer effects, making this compound a potential candidate for cancer treatment.
Another area of research has focused on the compound's ability to modulate the activity of G protein-coupled receptors (GPCRs), a class of membrane proteins that play a crucial role in many physiological processes. Studies have shown that this compound can selectively modulate the activity of certain GPCRs, making it a potential candidate for the development of new drugs targeting these receptors.
properties
IUPAC Name |
1-pyridin-2-ylsulfanyl-3-(1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2OS/c23-15(14-24-20-11-5-6-12-21-20)13-22-18-9-3-1-7-16(18)17-8-2-4-10-19(17)22/h1,3,5-7,9,11-12,15,23H,2,4,8,10,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKVULXWNAMOYPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=CC=CC=C3N2CC(CSC4=CC=CC=N4)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.